Cas no 473733-02-7 ((R)-1-(4-Isopropylfuran-2-yl)propylamine)

• Product Name: (R)-1-(4-Isopropylfuran-2-yl)propylamine
• CAS No: 473733-02-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 328287
• PubChem ID: 45096330
• Update Time: 2025-04-19

(R)-1-(4-Isopropylfuran-2-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Isopropylfuran-2-yl)propan-1-amine
• (1R)-1-(4-propan-2-ylfuran-2-yl)propan-1-amine
• 2-FuranMethanaMine, a-ethyl-4-(1-Methylethyl)-, (aR)-
• 2-Furanmethanamine, α-ethyl -4-(1-methylethyl)-, (aR)-
• 2-Furanmethanamine,alpha-ethyl-4-(1-methylethyl)-,(alphaR)-(9CI)
• AKOS006307313
• SCHEMBL12086858
• (1R)-1-[4-(Propan-2-yl)furan-2-yl]propan-1-amine
• DTXSID20667477
• 2-Furanmethanamine,a-ethyl-4-(1-methylethyl)-,(ar)-
• J-509543
• 473733-02-7
• (R)-1-(4-Isopropylfuran-2-yl)propylamine

• Inchi： 1S/C10H17NO/c1-4-9(11)10-5-8(6-12-10)7(2)3/h5-7,9H,4,11H2,1-3H3/t9-/m1/s1
• InChI Key： CAGPLKLKQLSVKI-SECBINFHSA-N
• SMILES： O1C=C(C=C1[C@@H](CC)N)C(C)C

Computed Properties

• Exact Mass: 167.13100
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 39.16000
• LogP: 3.51310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines